3-(3,5-dimethyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-4-yl)-N-(6-methylpyridin-2-yl)propanamide

• IUPAC Name: 3-[3,5-dimethyl-1-(4-methyl-6-oxo-1H-pyrimidin-2-yl)pyrazol-4-yl]-N-(6-methylpyridin-2-yl)propanamide
• InChI: InChI=1S/C19H22N6O2/c1-11-6-5-7-16(20-11)22-17(26)9-8-15-13(3)24-25(14(15)4)19-21-12(2)10-18(27)23-19/h5-7,10H,8-9H2,1-4H3,(H,20,22,26)(H,21,23,27)
• InChI Key: IOFCXBOMDJCOFC-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC=C1)NC(=O)CCC2=C(N(N=C2C)C3=NC(=CC(=O)N3)C)C
• Molecular Formula: C19H22N6O2
• Molecular Weight: 366.4 g/mol

Description

3-(3,5-dimethyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-4-yl)-N-(6-methylpyridin-2-yl)propanamide is a useful research compound. Its molecular formula is C19H22N6O2 and its molecular weight is 366.425. The purity is usually 95%.
BenchChem offers high-quality 3-(3,5-dimethyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-4-yl)-N-(6-methylpyridin-2-yl)propanamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(3,5-dimethyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-4-yl)-N-(6-methylpyridin-2-yl)propanamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization of Heterocyclic Compounds

Research has been conducted on the synthesis of complex heterocyclic compounds, including pyrazole and pyrimidine derivatives, through various synthetic pathways. For instance, studies on the complexes of palladium(II) chloride with pyrazole-related ligands have revealed insights into the formation of supramolecular hydrogen-bonded chains and cyclic dimers, which are fundamental in the design of new materials and catalysts (Tyler Palombo et al., 2019).

Biological Evaluation of Pyrazole and Pyrimidine Derivatives

Several studies have explored the biological activities of pyrazole and pyrimidine derivatives, including their potential insecticidal, antibacterial, and anticancer properties. For instance, the synthesis of pyrimidine-linked pyrazole heterocyclics and their evaluation against Pseudococcidae insects and selected microorganisms have shown promising insecticidal and antimicrobial potential (P. P. Deohate and Kalpana A. Palaspagar, 2020). Furthermore, novel pyrazolopyrimidines derivatives have been synthesized and evaluated as anticancer and anti-5-lipoxygenase agents, indicating the potential therapeutic applications of these compounds (A. Rahmouni et al., 2016).

Development of Antidepressant Compounds

Research into pyrazole-propanamine derivatives has identified potential antidepressants with reduced side effects compared to existing medications. This highlights the ongoing efforts to discover novel therapeutic agents for the treatment of mental health disorders (D. M. Bailey et al., 1985).